1-Pyrrolidinecarboxylic acid, 2-[(hydroxyamino)iminomethyl]-, 1,1-dimethylethyl ester

• Molecular Formula: C10H19N3O3
• Molecular Weight: 229.28 g/mol
• IUPAC Name: tert-butyl 2-[(E)-(hydroxyhydrazinylidene)methyl]pyrrolidine-1-carboxylate
• InChI: InChI=1S/C10H19N3O3/c1-10(2,3)16-9(14)13-6-4-5-8(13)7-11-12-15/h7-8,12,15H,4-6H2,1-3H3/b11-7+
• InChI Key: FOSCDBFJXJOAFW-YRNVUSSQSA-N
• Isomeric SMILES: CC(C)(C)OC(=O)N1CCCC1/C=N/NO
• Canonical SMILES: CC(C)(C)OC(=O)N1CCCC1C=NNO

Description

1-Pyrrolidinecarboxylic acid, 2-[(hydroxyamino)iminomethyl]-, 1,1-dimethylethyl ester is a pyrrolidine-derived compound characterized by a tert-butyl ester group at position 1 and a hydroxyaminoiminomethyl substituent at position 2 of the pyrrolidine ring. This structural motif is common in intermediates for pharmaceuticals, particularly protease inhibitors or metalloenzyme-targeting agents.

Comparison with Similar Compounds

Key Observations:

• Functional Group Diversity: The target compound’s hydroxyaminoiminomethyl group is unique among the analogs, which feature hydroxyl (), carbamoyl (), boronic acid (), or thiocarbamoyl () groups. These differences dictate reactivity and application; for example, boronic esters enable cross-coupling reactions, while carbamoyl groups facilitate peptide bond formation.
• Molecular Weight and Solubility : The tert-butyl ester group reduces polarity across all compounds, enhancing lipid solubility. However, the target’s lower molecular weight (~241.3) compared to bulkier analogs (e.g., 424.6 in ) may improve membrane permeability.

Stability and Reactivity

• The tert-butyl ester in all compounds confers stability against nucleophilic attack, making them suitable for stepwise synthesis. However, the hydroxyaminoiminomethyl group in the target compound may introduce sensitivity to oxidation or hydrolysis, necessitating protective strategies during synthesis.
• In contrast, the boronic ester () requires anhydrous conditions to prevent hydrolysis, while the thiocarbamoyl group () may undergo disulfide exchange under physiological conditions.

Q & A

Q. Table 1: Common Protecting Groups in Pyrrolidine Derivatives

Protecting Group	Example Compound	Molecular Weight (g/mol)	Reference
tert-Butyl ester	(C21H32N2O5S)	424.55
Cbz (Benzyl)	(C17H23N3O3)	317.4

Basic: How can purity and structural integrity be validated?

Answer:
Analytical validation should combine:

• Reverse-phase HPLC with a C18 column (high polarity due to PSA = 92.78 ).
• HRMS for exact mass confirmation (e.g., 424.20336 ).
• NMR to verify stereochemistry and functional group integration (e.g., chiral centers in ).

Q. Table 2: Key Analytical Parameters

Parameter	Value	Method	Reference
Polar Surface Area	92.78 Ų	Calculated
Exact Mass	424.20336 g/mol	HRMS

Advanced: What computational methods predict the hydroxyaminoiminomethyl group’s reactivity?

Answer:
Quantum mechanical methods, such as *DFT (B3LYP/6-31G)**, model electronic properties and transition states. Molecular dynamics (MD) simulations assess solvent effects and conformational stability. Validation against experimental NMR or crystallographic data (e.g., stereochemical validation in ) is critical.

Q. Table 3: Computational Approaches

Method	Application	Reference
DFT (B3LYP/6-31G*)	Transition state analysis
MD Simulations	Solvent interaction modeling

Advanced: How to resolve discrepancies between experimental and theoretical spectroscopic data?

Answer:
Discrepancies often arise from solvent effects or conformational flexibility. Mitigation strategies include:

• Explicit solvent modeling in DFT calculations.
• Variable-temperature NMR to probe dynamic behavior (e.g., ’s SMILES-based validation ).

Advanced: What storage conditions prevent degradation?

Answer:
Degradation risks include hydrolysis of the tert-butyl ester or oxidation of the hydroxyamino group. Recommendations:

• Store at -20°C under inert gas (N2/Ar).
• Avoid prolonged storage; monitor via periodic LC-MS checks .

Basic: What bioactivity assay designs are appropriate?

Answer:
Focus on the hydroxyaminoiminomethyl group’s metal-chelating properties. Assay designs may include:

• Enzyme inhibition studies (e.g., metalloproteases).
• Isothermal titration calorimetry (ITC) to quantify binding affinity.

Advanced: How does stereochemistry affect biological interactions?

Answer:
Stereochemistry dictates target binding specificity. For example, (2R,5S) configurations in show distinct activity. Use chiral HPLC (e.g., ’s (2R) configuration ) to isolate enantiomers for comparative bioassays.

Basic: What solvent systems optimize solubility?

Answer:
High PSA (92.78 ) suggests polar aprotic solvents (DMF, DMSO). For reactions, use DMF with 0.1% TFA to enhance solubility of intermediates.